Cas no 33733-32-3 (Phosphonic acid,(3-hydroxyphenyl)-, diethyl ester (9CI))

• Product Name: Phosphonic acid,(3-hydroxyphenyl)-, diethyl ester (9CI)
• CAS No: 33733-32-3
• MF: C₁₀H₁₅O₄P
• MW: 230.197464227676
• MDL: MFCD01112119
• CID: 294439
• PubChem ID: 2773717
• Update Time: 2025-05-26

Phosphonic acid,(3-hydroxyphenyl)-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(3-hydroxyphenyl)-, diethyl ester (9CI)
• 3-diethoxyphosphorylphenol
• DIETHYL(3-HYDROXYPHENYL)PHOSPHONATE
• diethyl 3-hydroxyphenylphosphonate
• diethyl (3-hydroxyphenyl)phosphonate
• CHEMBL1502770
• DTXSID50378665
• SMR000312957
• HMS2603F13
• SCHEMBL2364152
• MFCD01112119
• MLS000689713
• 33733-32-3
• AKOS001487971
• Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester

• MDL： MFCD01112119
• Inchi： 1S/C10H15O4P/c1-3-13-15(12,14-4-2)10-7-5-6-9(11)8-10/h5-8,11H,3-4H2,1-2H3
• InChI Key： NXNQMKQLDMKXGY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C=1)O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 230.07100
• Monoisotopic Mass: 230.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 65.57000
• LogP: 2.28360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on Phosphonic acid,(3-hydroxyphenyl)-, diethyl ester (9CI)

Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI): A Compound of Significant Interest in Modern Chemical Biology

Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI), identified by its CAS number 33733-32-3, is a compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This organophosphorus derivative exhibits a unique structural framework that positions it as a promising candidate for various biochemical applications. The presence of both a hydroxyphenyl moiety and a diethyl ester group imparts distinct chemical properties, making it a versatile scaffold for further functionalization and derivatization.

The hydroxyphenyl group is particularly noteworthy due to its ability to engage in hydrogen bonding interactions, which are critical for the design of enzyme inhibitors and receptor ligands. This feature has been exploited in the development of novel therapeutic agents targeting specific biological pathways. Additionally, the diethyl ester functionality provides a site for further chemical modification, allowing researchers to tailor the compound’s pharmacokinetic and pharmacodynamic properties. Such modifications are essential for optimizing drug candidates for clinical translation.

In recent years, there has been growing interest in phosphonic acid derivatives as they exhibit a wide range of biological activities. These compounds have been shown to interact with various enzymes and receptors, making them valuable tools in drug discovery. Specifically, the (3-hydroxyphenyl)-diethyl ester configuration has been studied for its potential in modulating metabolic pathways and cellular signaling cascades. For instance, studies have indicated that this compound may interfere with the activity of certain kinases and phosphatases, which are key regulators of cell proliferation and differentiation.

One of the most compelling aspects of Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI) is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting diseases such as cancer and inflammatory disorders. The hydroxyphenyl group serves as an anchor point for covalent bonding with other pharmacophores, while the diethyl ester can be hydrolyzed or transesterified to introduce additional functional groups. This flexibility has made it a staple in medicinal chemistry libraries used by academic and industrial researchers alike.

The compound’s potential applications extend beyond drug development into materials science and agrochemicals. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or corrosion inhibitor. Furthermore, its biodegradability makes it an attractive candidate for environmentally friendly formulations in agriculture. These diverse applications underscore the importance of having a robust understanding of its chemical behavior and reactivity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI). Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These simulations have guided experimental efforts by highlighting key interactions that need to be optimized for therapeutic efficacy. Such interdisciplinary approaches are becoming increasingly common in modern drug discovery pipelines.

The synthesis of this compound has also seen significant improvements over the years. Traditional methods often involved multi-step processes with low yields and harsh reaction conditions. However, recent innovations have led to more efficient synthetic routes that are both scalable and environmentally benign. These advancements have not only made the compound more accessible but also reduced the cost associated with its production. This accessibility is crucial for widespread adoption in both academic research and industrial applications.

From a regulatory perspective, Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI) benefits from favorable safety profiles when compared to many other pharmaceutical intermediates. Its low toxicity and minimal environmental impact make it an attractive option for researchers seeking sustainable solutions in drug development. Regulatory agencies have recognized these benefits, leading to streamlined approval processes for compounds derived from this scaffold.

The future prospects for this compound are bright, with ongoing research exploring new therapeutic indications and applications. Collaborative efforts between chemists, biologists, and clinicians are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological systems continues to evolve, so too will the ways in which we utilize compounds like Phosphonic acid, (3-hydroxyphenyl)-, diethyl ester (9CI).